(5-Chlorothiophen-2-yl)(3-((3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
The synthesis of heterocyclic compounds, particularly those containing thiophene and oxadiazole moieties, is of significant interest due to their diverse biological activities. Compounds with structural features similar to the specified molecule have been synthesized and characterized to understand their molecular frameworks and potential interactions. For instance, the synthesis and antimicrobial activity of new pyridine derivatives incorporating thiophene and oxadiazole rings have been reported, demonstrating the potential of these structures in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011). Similarly, the design, synthesis, and characterization of compounds featuring chloro, oxadiazol, and phenyl methanone groups have been explored, showing significant antibacterial activity (Rai et al., 2010).
Structural Exploration and Analysis
The structural analysis of compounds containing thiophene, oxadiazole, and piperidine units has revealed the importance of non-covalent interactions in their supramolecular architectures. Studies on the role of lone pair-π interaction and halogen bonding in the crystal packing of 1,2,4-oxadiazole derivatives have provided insights into the stabilization mechanisms of these molecules (Sharma et al., 2019). This understanding is crucial for the design of new compounds with desired physical and chemical properties.
Potential Therapeutic Applications
Heterocyclic compounds with thiophene and oxadiazole rings have been investigated for their potential therapeutic applications. The discovery and synthesis of novel selective estrogen receptor modulators (SERMs) featuring similar structural motifs highlight the importance of these compounds in developing new treatments for conditions like osteoporosis and breast cancer (Palkowitz et al., 1997). Additionally, the synthesis and evaluation of compounds for anticancer activity, focusing on structural analogs with oxiran and naphthalene units, demonstrate the broad applicability of these molecular frameworks in cancer research (Gouhar & Raafat, 2015).
properties
IUPAC Name |
(5-chlorothiophen-2-yl)-[3-[(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN3O2S2/c18-14-4-3-13(25-14)17(22)21-6-1-2-11(9-21)8-15-19-16(20-23-15)12-5-7-24-10-12/h3-5,7,10-11H,1-2,6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSVDDILIZJCVIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)C2=CC=C(S2)Cl)CC3=NC(=NO3)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.